Pilocarpic Acid Sodium Salt
Pilocarpic Acid Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
92598-79-3
VCID:
VC0122607
InChI:
InChI=1S/C11H18N2O3.Na/c1-3-10(11(15)16)8(6-14)4-9-5-12-7-13(9)2;/h5,7-8,10,14H,3-4,6H2,1-2H3,(H,15,16);/q;+1/p-1/t8-,10+;/m0./s1
SMILES:
CCC(C(CC1=CN=CN1C)CO)C(=O)[O-].[Na+]
Molecular Formula:
C₁₁H₁₇N₂NaO₃
Molecular Weight:
248.25
Pilocarpic Acid Sodium Salt
CAS No.: 92598-79-3
Reference Standards
VCID: VC0122607
Molecular Formula: C₁₁H₁₇N₂NaO₃
Molecular Weight: 248.25
| CAS No. | 92598-79-3 |
|---|---|
| Product Name | Pilocarpic Acid Sodium Salt |
| Molecular Formula | C₁₁H₁₇N₂NaO₃ |
| Molecular Weight | 248.25 |
| IUPAC Name | sodium;(2R,3R)-2-ethyl-3-(hydroxymethyl)-4-(3-methylimidazol-4-yl)butanoate |
| Standard InChI | InChI=1S/C11H18N2O3.Na/c1-3-10(11(15)16)8(6-14)4-9-5-12-7-13(9)2;/h5,7-8,10,14H,3-4,6H2,1-2H3,(H,15,16);/q;+1/p-1/t8-,10+;/m0./s1 |
| SMILES | CCC(C(CC1=CN=CN1C)CO)C(=O)[O-].[Na+] |
| Synonyms | [S-(R*,S*)]-α-Ethyl-β-(hydroxymethyl)-1-methyl-1H-Imidazole-5-butanoic Acid Monosodium Salt; Sodium Pilocarpate; |
| PubChem Compound | 71749484 |
| Last Modified | Nov 11 2021 |
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